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Compound of Interest

Compound Name: Phthaloyl-L-isoleucine

Cat. No.: B554707

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and applications of Phthaloyl-L-isoleucine. This derivative of the essential amino acid L-
isoleucine serves as a critical building block in peptide synthesis and plays a significant role in
the development of novel therapeutics.[1][2] Its unique structural features contribute to the
stability and efficacy of bioactive molecules.[1]

Chemical Properties

Phthaloyl-L-isoleucine is a white crystalline powder.[1] Its chemical and physical properties
are summarized in the table below, providing key data for laboratory and research applications.
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Property Value Source
Molecular Formula C14H15NOa [1103114]
Molecular Weight 261.27 g/mol [1][3]
CAS Number 29588-88-3 [1]I3]
Appearance White crystalline powder [1]
Melting Point 118 -122 °C [1]
Purity > 97% (HPLC) [1]
Optical Rotation [a]?°/D = -48 + 1° (c=1.997 in o
EtOH)
Synonyms Pht-L-lle-OH [1]

Chemical Structure

Phthaloyl-L-isoleucine is a derivative of L-isoleucine, an essential amino acid.[2] The
structure is characterized by a phthaloyl group attached to the alpha-amino group of L-
isoleucine. This phthaloyl group acts as a protecting group in peptide synthesis, preventing the
amino group from participating in unwanted side reactions.[1] The core L-isoleucine structure
maintains its specific stereochemistry, which is crucial for its biological activity and its role in
forming precise peptide bonds.[1] The unique dioxoisoindole structure of the phthaloyl group
allows for specific interactions with target biomolecules, making it a valuable tool in medicinal
chemistry.[1]

The IUPAC name for the L-isomer is (2S,3S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-

methylpentanoic acid.

Experimental Protocols

The synthesis of phthaloyl amino acids can be achieved through several methods. A common
approach involves the reaction of the amino acid with phthalic anhydride. Milder conditions can
be achieved using N-carboethoxy phthalimide.[5][6]

General Synthesis of Phthaloyl-L-isoleucine
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This protocol describes a general method for the N-phthaloylation of L-isoleucine.
Materials:

L-isoleucine

Phthalic anhydride

Triethylamine (as a base, optional in some protocols)

Toluene (or another suitable high-boiling solvent)

Hydrochloric acid (for acidification)

Ethyl acetate (for extraction)

Anhydrous sodium sulfate (for drying)

Procedure:

A mixture of L-isoleucine and an equimolar amount of phthalic anhydride is suspended in a
suitable solvent like toluene.[7]

In some protocols, a catalytic amount of a base like triethylamine is added.[7]

The mixture is heated to reflux, and the water formed during the reaction is removed, often
using a Dean-Stark apparatus.[7]

The reaction is monitored for completion (e.g., by thin-layer chromatography).
After completion, the solvent is removed under reduced pressure.
The residue is dissolved in an aqueous basic solution (e.g., sodium bicarbonate solution).

The agueous solution is washed with an organic solvent (e.g., ether) to remove any
unreacted phthalic anhydride.

The aqueous layer is then acidified with hydrochloric acid to precipitate the Phthaloyl-L-
isoleucine.
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e The crude product is collected by filtration, washed with cold water, and dried.

» Further purification can be achieved by recrystallization from a suitable solvent system (e.g.,
aqueous ethanol).

Below is a diagram illustrating the general workflow for the synthesis and purification of
Phthaloyl-L-isoleucine.
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Caption: General workflow for the synthesis of Phthaloyl-L-isoleucine.

Role in Peptide Synthesis and Drug Development

Phthaloyl-L-isoleucine is a valuable compound in the fields of pharmaceuticals and
biochemistry.[1] It is particularly important as a building block in peptide synthesis and as a
protective group in organic synthesis.[1]

o Peptide Synthesis: It serves as a crucial component in the synthesis of peptides, enhancing
the efficiency of creating complex molecules for pharmaceutical applications.[1] The
phthaloyl group protects the amino terminus of isoleucine, allowing for the controlled,
stepwise addition of other amino acids to form a peptide chain.

o Drug Development: This compound plays a key role in the development of new drugs,
especially in the design of peptide-based therapeutics that target specific biological
pathways.[1] Its ability to stabilize peptide bonds is essential in developing various bioactive
molecules, which can enhance the efficacy of drug formulations.[1]

e Biochemical Research: Researchers utilize Phthaloyl-L-isoleucine to study protein
interactions and enzyme activities, which provides insights into cellular mechanisms and
potential therapeutic targets.[1]
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The following diagram illustrates the role of Phthaloyl-L-isoleucine as a protected amino acid
in the broader context of developing peptide-based drugs.

Role in Peptide-Based Drug Development
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Caption: Conceptual diagram of Phthaloyl-L-isoleucine's role in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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